Cas no 1361555-23-8 (2-Fluoro-4-hydroxy-2',3',4',5',6'-pentachlorobiphenyl)

• Product Name: 2-Fluoro-4-hydroxy-2',3',4',5',6'-pentachlorobiphenyl
• CAS No: 1361555-23-8
• MF: C₁₂H₄Cl₅FO
• MW: 360.422962188721
• CID: 4995386
• Update Time: 2025-07-21

2-Fluoro-4-hydroxy-2',3',4',5',6'-pentachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-hydroxy-2',3',4',5',6'-pentachlorobiphenyl

• Inchi： 1S/C12H4Cl5FO/c13-8-7(5-2-1-4(19)3-6(5)18)9(14)11(16)12(17)10(8)15/h1-3,19H
• InChI Key： GFZJXMGXZMECFZ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=CC(=CC=1F)O)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 305
• XLogP3: 6.4
• Topological Polar Surface Area: 20.2

Additional information on 2-Fluoro-4-hydroxy-2',3',4',5',6'-pentachlorobiphenyl

Professional Introduction to 2-Fluoro-4-hydroxy-2',3',4',5',6'-pentachlorobiphenyl (CAS No. 1361555-23-8)

2-Fluoro-4-hydroxy-2',3',4',5',6'-pentachlorobiphenyl, identified by its Chemical Abstracts Service number CAS No. 1361555-23-8, is a complex organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound, belonging to the biphenyl family, features both fluorine and hydroxyl functional groups, along with multiple chlorine substituents, which contribute to its unique chemical properties and potential applications.

The structural configuration of 2-Fluoro-4-hydroxy-2',3',4',5',6'-pentachlorobiphenyl makes it a subject of interest for researchers exploring novel synthetic pathways and biological interactions. The presence of chlorine atoms at the 2', 3', 4', 5', and 6' positions enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Meanwhile, the fluorine atom and hydroxyl group introduce specific electronic and steric effects that can influence its behavior in various chemical reactions.

In recent years, the study of halogenated biphenyls has expanded significantly, driven by their role in pharmaceutical development and environmental monitoring. Specifically, compounds like 2-Fluoro-4-hydroxy-2',3',4',5',6'-pentachlorobiphenyl are being investigated for their potential as precursors in the synthesis of drugs targeting neurological disorders. The halogen atoms in these molecules can serve as handles for further functionalization, enabling the creation of derivatives with enhanced pharmacological properties.

One of the most compelling aspects of 2-Fluoro-4-hydroxy-2',3',4',5',6'-pentachlorobiphenyl is its stability under various conditions, which is a critical factor in industrial applications. Researchers have noted that the compound exhibits remarkable resistance to degradation when exposed to light and heat, making it suitable for long-term storage and transport. This stability is attributed to the robust nature of the biphenyl core and the electron-withdrawing effects of the chlorine atoms.

The biological activity of 2-Fluoro-4-hydroxy-2',3',4',5',6'-pentachlorobiphenyl has also been a focal point of investigation. Studies have shown that this compound can interact with specific enzymes and receptors in biological systems, leading to potential therapeutic effects. For instance, its structural similarity to certain natural products has prompted researchers to explore its role as a lead compound in drug discovery programs targeting inflammation and oxidative stress.

From an environmental perspective, the persistence and bioaccumulation potential of halogenated biphenyls remain a concern. However, research into 2-Fluoro-4-hydroxy-2',3',4',5','6'-pentachlorobiphenyl has provided insights into how such compounds can be safely managed and utilized. By understanding their degradation pathways and ecological impact, scientists are developing strategies to minimize environmental risks while maximizing their utility in pharmaceutical applications.

The synthetic methodologies employed in the preparation of 2-Fluoro-4-hydroxy-2','3','4','5','6'-pentachlorobiphenyl are also a subject of considerable interest. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce fluorine atoms with high selectivity. These methods not only improve yield but also reduce byproduct formation, making the process more sustainable.

In conclusion, 2-Fluoro-4-hydroxy-'2','3','4','5','6'-pentachlorobiphenyl (CAS No. 1361555238) represents a significant advancement in both chemical synthesis and biomedical research. Its unique structural features make it a versatile building block for pharmaceuticals, while its stability and reactivity offer numerous opportunities for further innovation. As research continues to uncover new applications for this compound, its importance in science and industry is likely to grow even further.